Cas no 31835-06-0 (Sucrose Monocaprate (~90%))

Sucrose Monocaprate (~90%) Properties

Names and Identifiers

• SUCROSE MONOCAPRATE
• Sucrose monodecanoate
• CAPRIC ACID SUCROSE ESTER
• -D-fructofuranosyl,esters,monodecanoate
• N-DECANOYLSUCROSE
• See R-D-Glucopyranoside,&acirc
• SUCROSE MONOCAPROATE
• Sucrose monod
• Sucrosedecanoate
• Capric acid monoester with sucrose
• Capric acid sucrose monoester
• Ryoto Sugar Ester MO-C 10
• Ryoto Sugar Ester SM 1000
• Saccharose monocaprate
• Sucrose Monocaprate (~90%)
• BETA-D-FRUCTOFURANOSYL MONODECANOATE
• BETA-D-FRUCTOFURANOSYL MONODECANOATE, ALPHA-D-GLUCOPYRANOSIDE
• ALPHA-D-GLUCOPYRANOSIDE, BETA-D-FRUCTOFURANOSYL MONODECANOATE
• +Expand

• MDL： MFCD00077946
• InChIKey： STVGXWVWPOLILC-LUQRLMJOSA-N
• Inchi： 1S/C22H40O12/c1-2-3-4-5-6-7-8-9-15(25)31-11-14-16(26)18(28)19(29)21(32-14)34-22(12-24)20(30)17(27)13(10-23)33-22/h13-14,16-21,23-24,26-30H,2-12H2,1H3/t13-,14-,16-,17-,18+,19-,20+,21-,22+/m1/s1
• SMILES： [C@]1(CO)([C@@H](O)[C@H](O)[C@@H](CO)O1)O[C@@H]1[C@H](O)[C@H]([C@H](O)[C@@H](COC(=O)CCCCCCCCC)O1)O
• BRN： 4924317

Computed Properties

• Exact Mass: 496.25200
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 14
• Monoisotopic Mass: 496.251977
• Heavy Atom Count: 34
• Complexity: 635
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Surface Charge: 0
• Topological Polar Surface Area: 207

Experimental Properties

• LogP: -1.70400
• PSA: 195.60000
• Refractive Index: 1.6480 (estimate)
• Boiling Point: 508.85°C (rough estimate)
• Melting Point: 133-135 °C
• Flash Point: 235.3±26.4 °C
• Solubility: 可微溶于水
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2354 (rough estimate)

Sucrose Monocaprate (~90%) Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：2-8°C
• Signal Word：warning
• FLUKA BRAND F CODES：3-10

Sucrose Monocaprate (~90%) Customs Data

• HS CODE：29400090